Cas no 2228487-26-9 (methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate)

• Product Name: methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate
• CAS No: 2228487-26-9
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5846593
• PubChem ID: 157047915
• Update Time: 2025-06-11

methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate
• 2228487-26-9
• EN300-1738620
• methyl 5-[1-(hydroxymethyl)cyclopropyl]thiophene-3-carboxylate
• SCHEMBL24035921

• Inchi： 1S/C10H12O3S/c1-13-9(12)7-4-8(14-5-7)10(6-11)2-3-10/h4-5,11H,2-3,6H2,1H3
• InChI Key： VANNHNUFMUWOEY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1(CO)CC1

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate

Methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate (CAS No. 2228487-26-9): A Comprehensive Overview

Methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate (CAS No. 2228487-26-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising potential in various biological and chemical applications. The molecular structure of methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate incorporates a thiophene ring, which is a heterocyclic aromatic compound known for its diverse pharmacological properties. The presence of a cyclopropyl group and a hydroxymethyl substituent further enhances its chemical reactivity and biological significance.

The compound's chemical formula can be represented as C₁₀H₁₃O₃S, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The thiophene ring serves as the core structure, providing a stable aromatic backbone that is conducive to further functionalization. The cyclopropyl group, attached at the 1-position of the thiophene ring, introduces steric hindrance and influences the electronic properties of the molecule. Additionally, the hydroxymethyl group at the 5-position and the carboxylate ester at the 3-position contribute to the compound's versatility in chemical transformations.

In recent years, methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate has been studied for its potential applications in drug discovery and development. The thiophene moiety is well-documented for its role in various therapeutic agents, including antifungal, antiviral, and anticancer drugs. Researchers have explored its derivatives to identify novel compounds with enhanced pharmacological activity. The cyclopropyl group, being a small cyclic structure, can influence the binding affinity of the molecule to biological targets, making it an attractive scaffold for medicinal chemists.

One of the most intriguing aspects of methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate is its reactivity. The hydroxymethyl group can participate in various chemical reactions, such as esterification, oxidation, and reduction, allowing for the synthesis of diverse derivatives. This flexibility makes it a valuable intermediate in organic synthesis. Furthermore, the carboxylate ester group can be hydrolyzed to form a free carboxylic acid, which can further be used in amide or anhydride formations. These transformations open up numerous possibilities for creating complex molecular structures with tailored biological properties.

The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. The unique structural features of methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate make it suitable for developing advanced materials with specific electronic and optical properties. For instance, thiophene-based polymers are widely used in organic electronics due to their excellent charge transport capabilities. Additionally, the compound's derivatives could serve as novel agrochemicals by providing effective solutions for crop protection.

Recent research has highlighted the importance of understanding the synthesis and characterization of such compounds to optimize their applications. Advances in synthetic methodologies have enabled the efficient preparation of complex thiophene derivatives, including methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular frameworks with high precision. Moreover, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have facilitated detailed structural elucidation.

The biological activity of methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate has been investigated through various in vitro assays. Studies have shown that certain derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drugs. Additionally, preliminary studies suggest that some modifications of this compound may enhance its binding affinity to specific protein targets relevant to neurological disorders. These findings underscore the importance of further exploration into its pharmacological potential.

The synthesis of analogs and derivatives of methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate continues to be an active area of research. By modifying different functional groups within the molecule, scientists aim to fine-tune its biological activity and reduce any potential side effects. Computational methods play a crucial role in this process by predicting the properties of new derivatives before they are synthesized experimentally. This approach accelerates drug discovery by minimizing costly trial-and-error experiments.

The environmental impact of synthesizing and using such compounds is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices are increasingly being adopted in pharmaceutical manufacturing to ensure long-term environmental sustainability while maintaining high-quality products.

In conclusion, methyl 5-1-(hydroxymethyl)cyclopropylthiophene-3-carboxylate (CAS No. 2228487-26-9) is a versatile compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an attractive scaffold for drug discovery and material development. Ongoing research continues to uncover new applications and synthetic strategies for this compound and its derivatives. As our understanding of its properties grows, so does its promise as a valuable asset in scientific innovation.